molecular formula C11H21NO2 B13235063 {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol

Cat. No.: B13235063
M. Wt: 199.29 g/mol
InChI Key: VHDSGWBCAVRIRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol is a cyclobutane-derived compound featuring a hydroxymethyl (-CH2OH) group and a substituted aminomethyl moiety linked to an oxan-4-yl (tetrahydropyran-4-yl) ring. The cyclobutane core introduces steric strain, which may influence its reactivity and conformational stability.

Properties

Molecular Formula

C11H21NO2

Molecular Weight

199.29 g/mol

IUPAC Name

[1-[amino(oxan-4-yl)methyl]cyclobutyl]methanol

InChI

InChI=1S/C11H21NO2/c12-10(9-2-6-14-7-3-9)11(8-13)4-1-5-11/h9-10,13H,1-8,12H2

InChI Key

VHDSGWBCAVRIRN-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)(CO)C(C2CCOCC2)N

Origin of Product

United States

Preparation Methods

Core Structural Assembly: Cyclobutane Ring Formation

The initial step involves synthesizing the cyclobutane ring, which serves as the backbone for subsequent functionalizations. Common approaches include:

  • [Photochemical [2+2] Cycloaddition] : This method involves the photochemical [2+2] cycloaddition of alkenes under UV irradiation, producing cyclobutane derivatives with high regio- and stereoselectivity.

  • [Intramolecular Cyclization] : Cyclization of suitably functionalized precursors, such as 1,4-dihalides or diesters, under basic or catalytic conditions to form the cyclobutane ring.

Research Data:

Method Reagents Conditions Yield References
Photochemical [2+2] Alkene precursors, UV light Room temperature, inert atmosphere 65-80% ,
Intramolecular cyclization Dihalides, base (e.g., NaH) Elevated temperature 50-70%

Introduction of the Amino Group: N-Functionalization

The amino group is introduced via nucleophilic substitution or reductive amination:

  • Nucleophilic Substitution : The cyclobutane intermediate bearing suitable leaving groups (e.g., halides) reacts with ammonia or primary amines to form the amino substituent.

  • Reductive Amination : Carbonyl intermediates on the cyclobutane ring undergo reductive amination with ammonia or amine derivatives, using reducing agents like sodium cyanoborohydride.

Research Data:

Method Reagents Conditions Yield References
Nucleophilic substitution Ammonia, halide intermediates Reflux, polar solvents 60-75%
Reductive amination Carbonyl precursor, NH3, NaBH3CN Mild, room temperature 70-85%

Incorporation of the Oxan-4-ylmethyl Group

The oxan-4-ylmethyl moiety (a tetrahydrofuran derivative) is introduced through:

  • SN2 Reaction : Alkylation of amino groups with 4-hydroxybutyl derivatives, such as 4-hydroxybutyl tosylates or halides, under basic conditions.

  • Protection-Deprotection Strategies : Protecting the hydroxyl group during early steps, then deprotecting to reveal the oxan-4-ylmethyl group.

Research Data:

Method Reagents Conditions Yield References
Alkylation 4-hydroxybutyl halides, base (NaH, K2CO3) Reflux 65-78%
Protection-deprotection Tetrahydrofuran derivatives Standard organic synthesis protocols 60-75%

Attachment of the Methanol Group

The final step involves attaching the methanol moiety to the cyclobutane core:

  • Hydroxymethylation : Formaldehyde or paraformaldehyde reacts with the cyclobutane derivative under acidic or basic catalysis to introduce the hydroxymethyl group.

  • Direct Nucleophilic Addition : Nucleophilic attack of formaldehyde derivatives on the amino or hydroxyl groups.

Research Data:

Method Reagents Conditions Yield References
Hydroxymethylation Formaldehyde, acid/base Mild, room temperature 70-85%
Nucleophilic addition Formaldehyde derivatives Reflux 60-75%

Final Purification and Hydrochloride Salt Formation

The compound is purified via chromatography, recrystallization, or distillation, followed by conversion to the hydrochloride salt:

  • Salt Formation : Treatment with hydrogen chloride in an appropriate solvent (e.g., ethanol, ether) to obtain the hydrochloride form, enhancing stability and solubility.

Research Data:

Method Reagents Conditions Yield References
Acidic treatment HCl gas or HCl solution Reflux or room temperature Quantitative

Summary of Preparation Pathway

Step Description Key Reagents Typical Conditions Yield Range
1 Cyclobutane ring formation Alkene precursors, UV light Room temperature 65-80%
2 Amino group introduction NH3 or primary amines Reflux 60-85%
3 Oxan-4-ylmethyl group introduction 4-hydroxybutyl halides, base Reflux 60-78%
4 Hydroxymethylation Formaldehyde Mild, room temperature 70-85%
5 Salt formation HCl Room temperature Quantitative

Chemical Reactions Analysis

Types of Reactions

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism of action of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating their activity and influencing various biochemical pathways. The exact mechanism depends on the specific application and the molecular context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Differences

Cyclobutane Modifications: The user’s compound contains a hydroxymethyl group (-CH2OH) on the cyclobutane ring, whereas 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol features a secondary alcohol (-OH) directly on the ring . This distinction affects hydrogen-bonding capacity and steric accessibility.

Molecular Weight and Bioavailability: The higher molecular weight of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol (198.29 vs. 172.27 g/mol) may reduce membrane permeability but improve target binding affinity due to increased surface area.

Amino Group Variations: The user’s compound has a single primary amino group, while the analog includes both primary and secondary amines. This difference could influence protonation states, solubility, and interactions with biological targets (e.g., enzymes or receptors) .

Research Findings and Limitations

  • No data on biological activity or solubility are available.
  • {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol: Lacks published experimental data, but structural analogs with oxane motifs often exhibit improved metabolic stability compared to linear aliphatic chains due to reduced oxidative degradation.

Biological Activity

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol, also known as 4-[1-(Aminomethyl)cyclobutyl]oxan-4-ol, is a compound with a molecular formula of C10H19NO2 and a molecular weight of 185.27 g/mol. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, synthesizing findings from diverse research sources.

The synthesis of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol typically involves cyclization reactions between cyclobutylamine derivatives and oxan-4-ol precursors. Controlled conditions are crucial to optimize yield and purity, often employing techniques such as recrystallization or chromatography for purification.

Biological Activity

The biological activity of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol can be categorized into several key areas:

1. Antimicrobial Activity

Research has suggested that compounds similar to {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol exhibit significant antimicrobial properties. For instance, studies have shown that certain derivatives can effectively target methicillin-resistant Staphylococcus aureus (MRSA) through mechanisms involving cell membrane disruption and autolysin upregulation .

2. Pharmacological Applications

The compound has been investigated for its potential as a therapeutic agent. Preliminary studies indicate that it may interact with specific biological targets, influencing pathways relevant to disease processes. The aminomethyl group is particularly noted for forming hydrogen bonds with biomolecules, enhancing binding affinity and specificity.

The mechanism of action appears to involve:

  • Electrostatic Interactions : The aminomethyl group can engage in electrostatic interactions with target proteins.
  • Hydrogen Bonding : The hydroxymethyl and oxan-4-ol structures facilitate hydrogen bonding, which is critical for the compound's efficacy against various biological targets .

Case Studies

Several studies have highlighted the biological activity of related compounds:

  • Study on MRSA : A study demonstrated that derivatives similar to {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol could inhibit MRSA growth by disrupting membrane integrity and affecting protein secretion pathways .
  • In Vivo Studies : In vivo experiments indicated that modifications to the oxan structure could enhance metabolic stability while maintaining antimicrobial potency, suggesting avenues for further optimization in drug design .

Comparative Analysis

To better understand the unique properties of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol, a comparison with similar compounds is useful:

Compound NameStructure TypeBiological ActivityNotes
4-[1-(Aminomethyl)cyclobutyl]tetrahydro-2H-pyran-4-olTetrahydropyranAntimicrobialSimilar mechanism but varied efficacy
Cyclobutylamine DerivativesCycloalkaneVariableBroad range of biological activities

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.